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Introduction

Perfluorodecane (C10F22) is a fully fluorinated alkane, a member of the perfluorocarbon
(PFC) family. These compounds are characterized by the replacement of all hydrogen atoms
with fluorine atoms, which imparts unique and valuable physicochemical properties. Their
chemical inertness, high density, low surface tension, and high gas solubility make them of
significant interest in various advanced applications, including as oxygen carriers, in drug
delivery systems, and for medical use in ophthalmology. This guide provides a comprehensive
overview of the core chemical and physical properties of perfluorodecane, detailed
experimental protocols for their determination, and logical diagrams to illustrate key concepts.

Chemical and Physical Properties

The distinct properties of perfluorodecane arise from the strong carbon-fluorine bonds and the
shielding of the carbon backbone by the fluorine atoms.[1] This leads to weak intermolecular
forces, resulting in low surface tension and viscosity, while the high molecular weight
contributes to a high density.

Quantitative Data Summary
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The following tables summarize the key quantitative chemical and physical properties of
perfluorodecane.

Table 1: General and Molecular Properties of Perfluorodecane

Property Value Reference
Chemical Name Perfluorodecane [2]
Synonyms Docosafluorodecane [2]
CAS Number 307-45-9 [3]
Molecular Formula C10F22 [2]
Molecular Weight 538.07 g/mol [2]

Table 2: Thermodynamic and Physical Properties of Perfluorodecane

Property Value Conditions Reference
Melting Point 36 °C - [3]
Boiling Point 144 °C - [3]
Density 1.77 g/lcm3 - [3]
Flash Point 55°C - [3]
Refractive Index 1.271 - [3]
Surface Tension 15.7 mN/m 20 °C [4]
Solubility in DMSO Soluble - [5]

Table 3: Vapor Pressure of Perfluorodecanoic Acid (as a related compound)
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Temperature (°C) Pressure (kPa)
129.56 3.129
218.88 99.97

Data for perfluorodecanoic acid is provided to
illustrate the vapor pressure behavior of a
related long-chain perfluorinated compound as
specific experimental vapor pressure data for
perfluorodecane was not readily available in the

search results.[1][6]

Experimental Protocols

Accurate determination of the physicochemical properties of perfluorodecane is crucial for its
application. The following are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point is a fundamental property for assessing the purity of a crystalline solid like

perfluorodecane.[7][8]
o Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.[9]
e Procedure:

o Ensure the perfluorodecane sample is dry and in a fine powder form. If necessary, crush
any coarse crystals in a mortar.[8]

o Load the sample into a capillary tube by tapping the open end into the powder until a small
amount enters the tube.[10]

o Compact the sample at the sealed bottom of the tube to a height of 2-3 mm by dropping
the tube through a long glass tube onto a hard surface.[10]

o Place the capillary tube into the heating block of the melting point apparatus.[9]

o Heat the sample rapidly to determine an approximate melting point.[7]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/publication/231536116_Vapor_Pressures_of_Perfluorooctanoic_-nonanoic_-decanoic_-undecanoic_and_-dodecanoic_Acids
https://pubs.acs.org/doi/10.1021/je050070r
https://www.benchchem.com/product/b3430824?utm_src=pdf-body
https://www.benchchem.com/product/b3430824?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b3430824?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Allow the apparatus to cool, then repeat the measurement with a fresh sample, heating
slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.

[9]

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes liquid. This range is the melting point.[9]

Density Measurement (Vibrating Tube Densitometer)

This method provides high-precision density measurements for liquids.[11][12]
e Apparatus: Vibrating tube densimeter (e.g., Anton Paar DMA series).[11][12]
e Procedure:

o Calibrate the densitometer with two standards of known density, such as dry air and
deionized water.

o Inject the molten perfluorodecane sample into the U-shaped glass tube of the
densitometer, ensuring no air bubbles are present.

o The tube is electromagnetically excited to oscillate at its characteristic frequency, which is
dependent on the mass (and therefore density) of the sample.

o The instrument measures the oscillation period and calculates the density of the sample.

o Measurements are typically performed over a range of temperatures, controlled by a
Peltier thermostat.[12]

Surface Tension Measurement (Pendant Drop Method)

This optical method is well-suited for determining the surface tension of liquids with low surface
energy like perfluorodecane.[4][13]

o Apparatus: Pendant drop tensiometer with a syringe, needle, light source, camera, and
analysis software.[4]

e Procedure:
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[e]

Load the molten perfluorodecane sample into the syringe.
o Form a droplet of the liquid at the tip of the needle.[4]

o The shape of the hanging drop is determined by the balance between surface tension and

gravity.
o A high-resolution camera captures the profile of the droplet.[4]

o The software analyzes the shape of the drop and fits it to the Young-Laplace equation to

calculate the surface tension.[13]

Viscosity Measurement (Ubbelohde Viscometer)

This method determines the kinematic viscosity of a liquid, which can be converted to dynamic
viscosity if the density is known.[14][15]

o Apparatus: Ubbelohde capillary viscometer, thermostatic bath, stopwatch.[14][15]

e Procedure:
o Introduce a known volume of the molten perfluorodecane into the viscometer.
o Place the viscometer in a thermostatic bath to maintain a constant temperature.[15]
o Apply suction to draw the liquid up through the capillary into the upper bulb.

o Release the suction and measure the time it takes for the liquid to flow between two
marked points on the capillary.

o The kinematic viscosity is calculated by multiplying the flow time by the viscometer
constant.

o The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the
density of the liquid at that temperature.[14]

Vapor Pressure Measurement (Static Method)

This technique directly measures the vapor pressure of a liquid at a given temperature.[16]
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e Apparatus: A thermostatted sample cell connected to a pressure transducer and a vacuum
line.[16]

e Procedure:

o

The perfluorodecane sample is placed in the sample cell and thoroughly degassed to
remove any dissolved air.[16]

o

The cell is immersed in a thermostatic bath to maintain a constant temperature.[16]

[¢]

The pressure of the vapor in equilibrium with the liquid is measured by the pressure
transducer.

[¢]

Measurements are repeated at different temperatures to obtain the vapor pressure curve.

Visualizations
Experimental Workflow: Surface Tension Measurement
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Sample Preparation
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Form pendant drop at needle tip

i
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i

Capture high-resolution image of the drop

Data Analysis
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i
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i

Calculate Surface Tension

Click to download full resolution via product page

Caption: Workflow for surface tension determination using the pendant drop method.
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Logical Relationship: Perfluorocarbon Properties and

Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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